Cas no 2704-51-0 (Butanoic acid, 3-(methylamino)-, methyl ester)

• Product Name: Butanoic acid, 3-(methylamino)-, methyl ester
• CAS No: 2704-51-0
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 830289
• Update Time: 2025-11-06

Butanoic acid, 3-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(methylamino)-, methyl ester
• methyl 3-(methylamino)butanoate

• Inchi： 1S/C6H13NO2/c1-5(7-2)4-6(8)9-3/h5,7H,4H2,1-3H3
• InChI Key： HMEOAJAQJYMXBL-UHFFFAOYSA-N
• SMILES： CNC(CC(OC)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 3-(methylamino)-, methyl ester

Recent Advances in the Study of Butanoic acid, 3-(methylamino)-, methyl ester (CAS: 2704-51-0)

Butanoic acid, 3-(methylamino)-, methyl ester (CAS: 2704-51-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of Butanoic acid, 3-(methylamino)-, methyl ester as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel neuroprotective agents. The compound's unique structural features, including its ester and methylamino functional groups, make it a versatile building block for the design of small-molecule therapeutics targeting neurological disorders.

In addition to its synthetic applications, Butanoic acid, 3-(methylamino)-, methyl ester has been investigated for its direct biological effects. Research conducted by the University of Cambridge in 2024 revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs, although further optimization is required to enhance its potency and selectivity.

Another area of interest is the compound's pharmacokinetic properties. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of Butanoic acid, 3-(methylamino)-, methyl ester in animal models. The results, published in Drug Metabolism and Disposition, indicated favorable oral bioavailability and a relatively short half-life, which could be advantageous for certain therapeutic applications requiring rapid clearance.

Despite these promising findings, challenges remain in the development of Butanoic acid, 3-(methylamino)-, methyl ester-based therapeutics. Issues such as metabolic stability and potential off-target effects need to be addressed through structural modifications and comprehensive toxicological studies. Ongoing research efforts are focused on optimizing the compound's properties to improve its therapeutic index and reduce adverse effects.

In conclusion, Butanoic acid, 3-(methylamino)-, methyl ester (CAS: 2704-51-0) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its versatility as a synthetic intermediate and its inherent biological activity make it a valuable tool for researchers. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies for complex diseases.